Cas no 54367-64-5 (5-chloro-1-phenyl-1H-pyrazole-4-carboxylic acid)
54367-64-5 structure
Product Name:5-chloro-1-phenyl-1H-pyrazole-4-carboxylic acid
CAS No:54367-64-5
MF:C10H7ClN2O2
MW:222.627781152725
CID:940886
PubChem ID:7147125
Update Time:2025-04-19
5-chloro-1-phenyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- IFLAB-BB F2124-0060
- 5-Chloro-1-phenyl-1H-pyrazole-4-carboxylic acid
- 5-Chlor-1-phenyl-4-pyrazol-carbonsaeure
- 5-chloro-1-phenyl-1H-pyrazol-4-carboxylic acid
- 5-chloro-1-phenyl-1H-pyrazole-4-carboxylic acid ester
- AC1OGDH6
- F2124-0060
- STL227869
- SureCN3076270
- 54367-64-5
- EN300-146397
- G23887
- 5-chloro-1-phenyl-1H-pyrazole-4-carboxylicacid
- 5-chloro-1-phenylpyrazole-4-carboxylic acid
- SCHEMBL3076270
- CS-0234727
- AKOS000320067
- DTXSID30428056
- SOKCDRLJSDODJA-UHFFFAOYSA-N
- 5-chloro-1-phenyl-1H-pyrazole-4-carboxylic acid
-
- Inchi: 1S/C10H7ClN2O2/c11-9-8(10(14)15)6-12-13(9)7-4-2-1-3-5-7/h1-6H,(H,14,15)
- InChI Key: SOKCDRLJSDODJA-UHFFFAOYSA-N
- SMILES: ClC1=C(C(=O)O)C=NN1C1C=CC=CC=1
Computed Properties
- Exact Mass: 222.0196052g/mol
- Monoisotopic Mass: 222.0196052g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Boiling Point: 399.3±22.0 °C at 760 mmHg
- Flash Point: 195.3±22.3 °C
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
5-chloro-1-phenyl-1H-pyrazole-4-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-chloro-1-phenyl-1H-pyrazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C592885-25mg |
5-chloro-1-phenyl-1H-pyrazole-4-carboxylic Acid |
54367-64-5 | 25mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C592885-50mg |
5-chloro-1-phenyl-1H-pyrazole-4-carboxylic Acid |
54367-64-5 | 50mg |
$ 70.00 | 2022-06-06 | ||
| TRC | C592885-250mg |
5-chloro-1-phenyl-1H-pyrazole-4-carboxylic Acid |
54367-64-5 | 250mg |
$ 295.00 | 2022-06-06 | ||
| Chemenu | CM521902-1g |
5-Chloro-1-phenyl-1H-pyrazole-4-carboxylic acid |
54367-64-5 | 97% | 1g |
$210 | 2022-06-11 | |
| Chemenu | CM521902-5g |
5-Chloro-1-phenyl-1H-pyrazole-4-carboxylic acid |
54367-64-5 | 97% | 5g |
$622 | 2022-06-11 | |
| Enamine | EN300-146397-0.05g |
5-chloro-1-phenyl-1H-pyrazole-4-carboxylic acid |
54367-64-5 | 95% | 0.05g |
$64.0 | 2023-05-01 | |
| Enamine | EN300-146397-0.1g |
5-chloro-1-phenyl-1H-pyrazole-4-carboxylic acid |
54367-64-5 | 95% | 0.1g |
$96.0 | 2023-05-01 | |
| Enamine | EN300-146397-0.25g |
5-chloro-1-phenyl-1H-pyrazole-4-carboxylic acid |
54367-64-5 | 95% | 0.25g |
$136.0 | 2023-05-01 | |
| Enamine | EN300-146397-0.5g |
5-chloro-1-phenyl-1H-pyrazole-4-carboxylic acid |
54367-64-5 | 95% | 0.5g |
$256.0 | 2023-05-01 | |
| Enamine | EN300-146397-1.0g |
5-chloro-1-phenyl-1H-pyrazole-4-carboxylic acid |
54367-64-5 | 95% | 1g |
$355.0 | 2023-05-01 |
5-chloro-1-phenyl-1H-pyrazole-4-carboxylic acid Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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